Cas no 398-23-2 (4,4'-Difluorobiphenyl)

• Product Name: 4,4'-Difluorobiphenyl
• CAS No: 398-23-2
• MF: C₁₂H₈F₂
• MW: 190.188730239868
• MDL: MFCD00000349
• CID: 37224
• PubChem ID: 24893326
• Update Time: 2025-05-24

4,4'-Difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Difluoro-1,1'-biphenyl
• 4,4'-Difluorobiphenyl
• 1-fluoro-4-(4-fluorophenyl)benzene
• 4,4'-Difluorobiphenyl Solution
• 4,4‘-Difluorobiphenyl
• 4,4-Difluorobiphenyl
• 4,4'-Difluorodiphenyl
• 1,1'-Biphenyl, 4,4'-difluoro-
• 4,4-Difluoro-1,1-biphenyl
• PZDAAZQDQJGXSW-UHFFFAOYSA-N
• O0694GMK81
• 4-fluoro-1-(4-fluorophenyl)benzene
• NSC4173
• PubChem2016
• 4,4'-Difluorobipheny
• Biphenyl,4'-difluoro-
• 4,4''-Difluorobiphenyl
• 4,4\\'-Difluorobiphenyl
• 1, 4,4'-difluoro-
• FF-PCB-0P
• Biphenyl, 4,4'-difluoro-
• P,P'-DIFLUOROBIPHENYL
• 1,1’-biphenyl,4,4’-difluoro-
• 4,4’-difluoro-1,1’-diphenyl
• p,p’-difluorobiphenyl
• 4,4'-Difluorobiphenyl,99%
• Biphenyl, 4,4'-difluoro- (6CI,7CI,8CI); 4,4'-Difluoro-1,1'-biphenyl; 4,4'-Difluorobiphenyl; 4,4'-Difluorodiphenyl; NSC 4173; p,p'-Difluorobiphenyl
• CS-M2784
• AM61524
• PS-8377
• MFCD00000349
• 4,4'-difluoro-biphenyl
• NSC-4173
• Q27285154
• 4,4'-Difluoro-1,1'-biphenyl #
• 4,4'-Difluorobiphenyl, 97%
• W-106402
• AI3-19148
• 4,4/'-Difluorobiphenyl
• NSC 4173
• AKOS005255096
• D2181
• NS00043139
• UNII-O0694GMK81
• SCHEMBL197346
• FT-0617048
• 4,4'-DIFLUORODIPHENYL [MI]
• 1-fluoro-4-(4-fluorophenyl)-benzene
• DTXSID20192870
• PZDAAZQDQJGXSW-UHFFFAOYSA-
• 4,4'-Difluorobiphenyl 2000 microg/mL in Acetone
• EINECS 206-910-6
• 398-23-2
• InChI=1/C12H8F2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• STL453629

• MDL： MFCD00000349
• Inchi： 1S/C12H8F2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• InChI Key： PZDAAZQDQJGXSW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=CC=1)F
• BRN： 2044699

Computed Properties

• Exact Mass: 190.05900
• Monoisotopic Mass: 190.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.2470 (rough estimate)
• Melting Point: 88.0 to 91.0 deg-C
• Boiling Point: 255°C
• Flash Point: 254-255°C
• Refractive Index: 1.5678 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.63180
• Merck: 3149
• Solubility: Not available

4,4'-Difluorobiphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3152 9/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：II
• Packing Group：II
• Hazard Level：9
• Safety Term：9
• Packing Group：II
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4,4'-Difluorobiphenyl

4,4'-Difluorobiphenyl: A Comprehensive Overview

4,4'-Difluorobiphenyl (CAS No. 398-23-2) is a fluorinated aromatic compound with the molecular formula C12H8F2. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique chemical and physical properties. The molecule consists of two phenyl rings connected by a single bond, with fluorine atoms substituted at the para positions of each ring. This structure imparts 4,4'-difluorobiphenyl with a range of applications in various fields, including materials science, electronics, and pharmaceuticals.

The synthesis of 4,4'-difluorobiphenyl typically involves the coupling of aryl halides using palladium catalysts or other transition metal-mediated reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making 4,4'-difluorobiphenyl more accessible for large-scale production. Researchers have also explored alternative routes, such as Suzuki-Miyaura coupling and Ullmann coupling, to synthesize this compound under milder conditions.

One of the most notable applications of 4,4'-difluorobiphenyl is in the field of organic electronics. The compound's electronic properties make it a valuable component in the development of advanced materials for light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating 4,4'-difluorobiphenyl into polymer blends can enhance charge transport properties and improve device performance.

In addition to its electronic applications, 4,4'-difluorobiphenyl has shown promise in medicinal chemistry. The compound's ability to modulate cellular signaling pathways has been explored in preclinical models of diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that 4,4'-difluorobiphenyl derivatives can inhibit specific kinase enzymes involved in tumor progression.

The chemical stability and thermal resistance of 4,4'-difluorobiphenyl make it an attractive candidate for high-temperature applications. For example, it has been used as a precursor in the synthesis of high-performance polymers and composites. Recent research has focused on optimizing the polymerization conditions to achieve better mechanical and thermal properties.

From a sustainability perspective, the environmental impact of 4,4'-difluorobiphenyl has been a topic of interest among scientists and regulators. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, 4,4'-difluorobiphenyl (CAS No. 398-23-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovation in materials science, electronics, and medicine. As research progresses, new insights into its potential uses will undoubtedly emerge.